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molecular formula C20H18O8 B8554976 3-Hydroxy-2-(4-methylbenzoyl)-2-(4-methylbenzoyl)oxybutanedioic acid

3-Hydroxy-2-(4-methylbenzoyl)-2-(4-methylbenzoyl)oxybutanedioic acid

Cat. No. B8554976
M. Wt: 386.4 g/mol
InChI Key: JQPIFDQVAKKOKQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Procedure details

Name
COc1cccc2c1CC(NCc1ccccc1)CC2
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Cc1ccc(C(=O)OC(C(=O)O)(C(=O)c2ccc(C)cc2)C(O)C(=O)O)cc1
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
COc1cccc2c1CC(N)CC2

Identifiers

REACTION_SMILES
[CH3:29][O:30][c:31]1[cH:32][cH:33][cH:34][c:35]2[c:40]1[CH2:39][CH:38]([NH:41][CH2:42][c:43]1[cH:44][cH:45][cH:46][cH:47][cH:48]1)[CH2:37][CH2:36]2.[c:1]1([CH3:2])[cH:3][cH:4][c:5]([C:6]([O:7][C:8]([C:9]([c:10]2[cH:11][cH:12][c:13]([CH3:14])[cH:15][cH:16]2)=[O:17])([CH:18]([C:19]([OH:20])=[O:21])[OH:22])[C:23]([OH:24])=[O:25])=[O:26])[cH:27][cH:28]1>>[CH3:29][O:30][c:31]1[cH:32][cH:33][cH:34][c:35]2[c:40]1[CH2:39][CH:38]([NH2:41])[CH2:37][CH2:36]2

Inputs

Step One
Name
COc1cccc2c1CC(NCc1ccccc1)CC2
Quantity
Extracted from reaction SMILES
Type
reactant
Smiles
COc1cccc2c1CC(NCc1ccccc1)CC2
Name
Cc1ccc(C(=O)OC(C(=O)O)(C(=O)c2ccc(C)cc2)C(O)C(=O)O)cc1
Quantity
Extracted from reaction SMILES
Type
reactant
Smiles
Cc1ccc(C(=O)OC(C(=O)O)(C(=O)c2ccc(C)cc2)C(O)C(=O)O)cc1

Outcomes

Product
Name
COc1cccc2c1CC(N)CC2
Type
product
Smiles
COc1cccc2c1CC(N)CC2

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.

Procedure details

Name
COc1cccc2c1CC(NCc1ccccc1)CC2
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Cc1ccc(C(=O)OC(C(=O)O)(C(=O)c2ccc(C)cc2)C(O)C(=O)O)cc1
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
COc1cccc2c1CC(N)CC2

Identifiers

REACTION_SMILES
[CH3:29][O:30][c:31]1[cH:32][cH:33][cH:34][c:35]2[c:40]1[CH2:39][CH:38]([NH:41][CH2:42][c:43]1[cH:44][cH:45][cH:46][cH:47][cH:48]1)[CH2:37][CH2:36]2.[c:1]1([CH3:2])[cH:3][cH:4][c:5]([C:6]([O:7][C:8]([C:9]([c:10]2[cH:11][cH:12][c:13]([CH3:14])[cH:15][cH:16]2)=[O:17])([CH:18]([C:19]([OH:20])=[O:21])[OH:22])[C:23]([OH:24])=[O:25])=[O:26])[cH:27][cH:28]1>>[CH3:29][O:30][c:31]1[cH:32][cH:33][cH:34][c:35]2[c:40]1[CH2:39][CH:38]([NH2:41])[CH2:37][CH2:36]2

Inputs

Step One
Name
COc1cccc2c1CC(NCc1ccccc1)CC2
Quantity
Extracted from reaction SMILES
Type
reactant
Smiles
COc1cccc2c1CC(NCc1ccccc1)CC2
Name
Cc1ccc(C(=O)OC(C(=O)O)(C(=O)c2ccc(C)cc2)C(O)C(=O)O)cc1
Quantity
Extracted from reaction SMILES
Type
reactant
Smiles
Cc1ccc(C(=O)OC(C(=O)O)(C(=O)c2ccc(C)cc2)C(O)C(=O)O)cc1

Outcomes

Product
Name
COc1cccc2c1CC(N)CC2
Type
product
Smiles
COc1cccc2c1CC(N)CC2

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.